Cas no 88105-29-7 (Notoginsenoside Fe)

Notoginsenoside Fe is a bioactive saponin compound derived from Panax notoginseng, a traditional medicinal herb. It is characterized by its unique chemical structure, which contributes to its potential pharmacological properties. Research suggests that Notoginsenoside Fe may exhibit anti-inflammatory, antioxidant, and neuroprotective effects, making it a subject of interest in biomedical studies. Its molecular stability and bioavailability are key advantages, allowing for consistent experimental reproducibility. The compound is typically isolated using advanced chromatographic techniques to ensure high purity. Notoginsenoside Fe is primarily utilized in research settings to explore its mechanisms of action and therapeutic applications, particularly in cardiovascular and neurological health.
Notoginsenoside Fe structure
Notoginsenoside Fe structure
Product Name:Notoginsenoside Fe
CAS No:88105-29-7
MF:C47H80O17
MW:917.127917289734
CID:61144
PubChem ID:90657714
Update Time:2025-06-07

Notoginsenoside Fe Chemical and Physical Properties

Names and Identifiers

    • Sanqi tofal Saponins
    • Dammarane, β-D-glucopyranoside deriv.
    • Ginsenoside Mb
    • Ginsenoside C-Mc1
    • CH26913 NOTOGINSENG TRITERPENES
    • Sanqiyezaogan
    • DcngZhan XiXinJinGao
    • Panax notoginseng saponins
    • Sanqi Zongzaodai
    • Notoginsenoside-Fe
    • Notoginseng triterpenes
    • Ginsenoside compound Mc1
    • TRIPTERYGLL HYPOGLAUCI DRIED POWDER
    • Notoginsenoside Fe
    • Panax notoginsenosides
    • β-D-Glucopyranoside, (3β,12β)-3-(β-D-glucopyranosyloxy)-12-hydroxydammar-24-en-20-yl 6-O-α-L-arabinofuranosyl-
    • Dammarane,b-D-glucopyranoside deriv.
    • Notoginseng triterpenes;β-D-Glucopyranoside, (3β,12β)-3-(β-D-glucopyranosyloxy)-12-hydroxydammar-24-en-20-yl 6-O-α-L-arabinofuranosyl-
    • (2R)-2-[[(5S,8R,9R,10R,13S,14R,17S)-17-[(2S)-2-[6-[[3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxyme
    • Notoginseng Leaf Triterpenes
    • (3β,12β)-3-(β-D-Glucopyranosyloxy)-12-hydroxydammar-24-en-20-yl 6-O-α-L-arabinofuranosyl-β-D-glucopyranoside (ACI)
    • Dammarane, β-D-glucopyranoside deriv. (ZCI)
    • 3-O-Glucosylginsenoside C-Mc
    • Ginsenoside Fe
    • FT-0775886
    • CS-4165
    • CHEBI:189915
    • DTXSID201316004
    • HY-N0046
    • AC-34769
    • AKOS030526185
    • 88105-29-7
    • MS-31715
    • Notoginsengtriterpenes
    • Notoginseng Leaf Extract
    • Panax Notoginseng
    • (2R,3R,4S,5S,6R)-2-{[(1S,3aR,3bR,5aR,7S,9aR,9bR,11R,11aR)-1-[(2S)-2-{[(2S,3R,4S,5S,6R)-6-({[(2R,3R,4R,5S)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy}methyl)-3,4,5-trihydroxyoxan-2-yl]oxy}-6-methylhept-5-en-2-yl]-11-hydroxy-3a,3b,6,6,9a-pentamethyl-dodecahydro-1H-cyclopenta[a]phenanthren-7-yl]oxy}-6-(hydroxymethyl)oxane-3,4,5-triol
    • DA-56274
    • MDL: MFCD11111354
    • Inchi: 1S/C47H80O17/c1-22(2)10-9-14-47(8,64-42-39(58)36(55)34(53)27(62-42)21-59-40-37(56)33(52)26(20-49)60-40)23-11-16-46(7)31(23)24(50)18-29-44(5)15-13-30(43(3,4)28(44)12-17-45(29,46)6)63-41-38(57)35(54)32(51)25(19-48)61-41/h10,23-42,48-58H,9,11-21H2,1-8H3/t23-,24+,25+,26-,27+,28-,29+,30-,31-,32+,33-,34+,35-,36-,37+,38+,39+,40+,41-,42-,44-,45+,46+,47-/m0/s1
    • InChI Key: MYBAONSAUGZRAX-UBQYYSLZSA-N
    • SMILES: C[C@]12[C@@]3(CC[C@@H]([C@H]3[C@H](O)C[C@@H]1[C@]1(CC[C@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)C(C)(C)[C@@H]1CC2)C)[C@](C)(CC/C=C(\C)/C)O[C@H]1[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO[C@H]2[C@H](O)[C@@H](O)[C@H](CO)O2)O1)C

Computed Properties

  • Exact Mass: 916.54000
  • Monoisotopic Mass: 916.53955108 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 64
  • Rotatable Bond Count: 13
  • Complexity: 1630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 24
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 917.1
  • XLogP3: 2.5
  • Topological Polar Surface Area: 278

Experimental Properties

  • Color/Form: Powder
  • Melting Point: 179-184°C
  • Boiling Point: 743.2±60.0 °C at 760 mmHg
  • Flash Point: 403.3±32.9 °C
  • PSA: 277.91000
  • LogP: 0.61230

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Notoginsenoside Fe Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Water ;  72 h, 30 °C
Reference
Biotransformation of the Principal Ginsenosides of Panax ginseng Into Minor Glycosides Through the Action of Bacterium Paenibacillus sp. BG134
Ten, L. N.; Chae, S. M.; Yoo, S.-A., Chemistry of Natural Compounds, 2014, 50(4), 691-696

Notoginsenoside Fe Raw materials

Notoginsenoside Fe Preparation Products

Notoginsenoside Fe Suppliers

Amadis Chemical Company Limited
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(CAS:88105-29-7)Notoginsenoside Fe
Order Number:A1205497
Stock Status:in Stock
Quantity:10mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:42
Price ($):278.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:88105-29-7)Notoginsenoside Fe
A1205497
Purity:99%
Quantity:10mg
Price ($):278.0
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